2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile
Overview
Description
2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile is a chemical compound with the molecular formula C8H6Cl2N2 and a molecular weight of 201.05 g/mol . It is primarily used for research purposes.
Molecular Structure Analysis
The molecular structure of 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring is substituted at the 2 and 6 positions with chlorine atoms, at the 4 and 5 positions with methyl groups, and at the 3 position with a carbonitrile group .Scientific Research Applications
Antimicrobial and Anticancer Applications
- A comparative study on the structural and vibrational properties of cyanopyridine derivatives, including those related to 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile, highlighted their potential as antimicrobial and anticancer agents. Density Functional Theory (DFT) calculations revealed insights into their structural and vibrational properties, suggesting their suitability for biological applications (Márquez et al., 2015).
Chemical Synthesis and Reactivity
- Research on the synthesis and reactions of 2-substituted 3-cyano-4,6-dimethylpyridine derivatives has expanded the chemical repertoire, with applications in creating pyrazolo, isoxazolo, and pyridoquinazoline derivatives, and thienopyridine derivatives. These compounds have shown varied biological activities, which include potential antimicrobial properties (Yassin, 2009).
Spectroscopic and Structural Analysis
- Spectroscopic and X-ray analyses of chloro and nitro substituted pyridine-3-carbonitrile derivatives have contributed to the understanding of their structural features and optical properties. These studies provide a foundation for future applications in material science and photonic devices (Jukić et al., 2010).
Novel Compound Synthesis
- The synthesis of novel pyridine and fused pyridine derivatives from hydrazinyl-pyridine-carbonitrile compounds has led to the creation of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. These compounds have been screened for antimicrobial and antioxidant activity, demonstrating the versatility of pyridine-carbonitrile derivatives in medicinal chemistry (Flefel et al., 2018).
properties
IUPAC Name |
2,6-dichloro-4,5-dimethylpyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2N2/c1-4-5(2)7(9)12-8(10)6(4)3-11/h1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKAFKNVKTHACRN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1C#N)Cl)Cl)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90551192 | |
Record name | 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90551192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
CAS RN |
56704-30-4 | |
Record name | 2,6-Dichloro-4,5-dimethyl-3-pyridinecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=56704-30-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90551192 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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